2-(phenylamino)-N-(thiophen-2-ylmethyl)thiazole-4-carboxamide

• IUPAC Name: 2-anilino-N-(thiophen-2-ylmethyl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C15H13N3OS2/c19-14(16-9-12-7-4-8-20-12)13-10-21-15(18-13)17-11-5-2-1-3-6-11/h1-8,10H,9H2,(H,16,19)(H,17,18)
• InChI Key: CNKMSEJNPKBACO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=NC(=CS2)C(=O)NCC3=CC=CS3
• Molecular Formula: C15H13N3OS2
• Molecular Weight: 315.4 g/mol
• CAS No.: 1105218-95-8

Description

2-(phenylamino)-N-(thiophen-2-ylmethyl)thiazole-4-carboxamide is a useful research compound. Its molecular formula is C15H13N3OS2 and its molecular weight is 315.41. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Agents

A study highlighted the synthesis of N-phenyl-4-(4-(thiazol-2-yl)-phenyl)-thiazol-2-amine derivatives and 5-(2-(phenylamino)-thiazol-4-yl)-benzamide ethers from 2-(phenylamino)-thiazole-4-carboxamide derivatives. These compounds were evaluated for their antimicrobial activity against various bacterial and fungal strains. Some synthesized molecules exhibited potent activity, surpassing reference drugs, especially against Gram-positive bacterial strains (Bikobo et al., 2017).

Anticancer Activity

Another research focus is the anticancer activity of 2-phenyl-4-trifluoromethyl thiazole-5-carboxamide derivatives. These compounds were synthesized and assessed against various cancer cell lines, with one derivative showing the highest activity, demonstrating the potential of these compounds as anticancer agents (Wen-Xi Cai et al., 2016).

Antibacterial and Antifungal Activities

Research on thiophene-containing compounds, including those related to 2-(phenylamino)-N-(thiophen-2-ylmethyl)thiazole-4-carboxamide, has shown that these compounds possess significant antibacterial and antifungal activities. The studies involved the synthesis of novel compounds and evaluation against a range of bacterial and fungal strains, with some compounds displaying remarkable activity (Mabkhot et al., 2017).

Solar Cell Applications

Furthermore, derivatives of 2-(thiophen-2-yl)thiazole have been explored for their application in dye-sensitized solar cells. Novel coumarin sensitizers incorporating a 2-(thiophen-2-yl)thiazole π-bridge were synthesized, demonstrating improved light-harvesting capabilities and photovoltaic performance, indicating the potential of these compounds in solar energy conversion (Han et al., 2015).